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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B15593163 Get Quote

The proper disposal of any chemical is paramount to ensuring laboratory safety and

environmental protection. For Viburnitol, a cyclic polyol, the absence of a readily available

specific Safety Data Sheet (SDS) necessitates a cautious and systematic approach to its

disposal. This guide provides essential logistical information and a procedural framework to

assist researchers, scientists, and drug development professionals in making informed and

safe disposal decisions in consultation with their institution's Environmental Health and Safety

(EHS) department.

Crucial Safety Notice: Without a comprehensive SDS detailing the specific toxicological and

environmental hazards of Viburnitol, a definitive disposal protocol cannot be provided. The

following information is intended to guide the user through a safe decision-making process for

chemical disposal in the absence of complete hazard information. It is imperative to consult

with your institution's EHS department before proceeding with any disposal method.

Step-by-Step Guide for the Disposal of Chemicals
with Unknown Hazards
When the specific hazards of a chemical like Viburnitol are not known, the following

procedural steps should be taken:

Attempt to Source a Safety Data Sheet (SDS):
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Contact the supplier or manufacturer from whom the Viburnitol was purchased. They are

legally obligated to provide an SDS.

Conduct a thorough search of chemical databases for an SDS for Viburnitol (CAS No.

488-76-6).

Consult with Your Environmental Health and Safety (EHS) Department:

This is the most critical step. Your EHS department is the definitive resource for guidance

on chemical waste disposal.[1][2][3][4]

Provide them with all available information on Viburnitol, including the information

summarized in the table below.

The EHS department will perform a hazard assessment and provide specific instructions

for its disposal, which may include treatment, collection for hazardous waste disposal, or, if

deemed non-hazardous, disposal as regular laboratory waste.[5]

Segregate and Label the Waste:

While awaiting guidance from EHS, store waste Viburnitol in a clearly labeled, sealed,

and appropriate container.

The label should clearly state "Viburnitol - Awaiting Hazard Assessment for Disposal."

Do not mix Viburnitol waste with other chemical waste streams, as this can create a more

complex and potentially hazardous mixture.[6]

Follow EHS Instructions for Disposal:

Once the EHS department has provided instructions, follow them precisely. This may

involve:

Hazardous Waste Collection: EHS will provide the appropriate containers and labels for

collection.[3]

In-Lab Treatment: In some rare cases, and only under the explicit direction of EHS, a

neutralization or deactivation procedure may be permitted.[7]
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Non-Hazardous Disposal: If EHS determines the substance to be non-hazardous, they

will provide guidance on whether it can be disposed of in the regular trash or via the

sanitary sewer.[8][9][10]

Known Properties of Viburnitol
The following table summarizes the known physical and chemical properties of Viburnitol. This

information is valuable when discussing disposal procedures with your EHS department.

Property Value Source

Molecular Formula C₆H₁₂O₅ PubChem

Molecular Weight 164.16 g/mol PubChem[11]

Appearance Solid (Assumed) General chemical knowledge

CAS Number 488-76-6 PubChem

Decision-Making Workflow for Chemical Disposal
The following diagram illustrates the logical process for determining the correct disposal route

for a laboratory chemical, particularly when the hazards are not immediately known.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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